Cas no 1415093-40-1 (4,6-Dichloro-1-isobutyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4,6-Dichloro-1-isobutyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1415093-40-1
• MF: C₉H₁₀Cl₂N₄
• MW: 245.10849905014
• CID: 5059176
• Update Time: 2023-08-25

4,6-Dichloro-1-isobutyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1-isobutyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C9H10Cl2N4/c1-5(2)4-15-8-6(3-12-15)7(10)13-9(11)14-8/h3,5H,4H2,1-2H3
• InChI Key： SWFITZVQBOSLNE-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC(=N1)Cl)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6